Cas no 90-74-4 (Rutinose)

Rutinose structure

Product Name:Rutinose

CAS No:90-74-4

Molecular Formula:C₁₂H₂₂O₁₀

Molecular Weight:326.297085285187

MDL:MFCD00161473

CID:806177

PubChem ID:87575621

Rutinose Properties

Names and Identifiers

- D-Glucose,6-O-(6-deoxy-a-L-mannopyranosyl)-
- RUTINOSE(RG)
- Rutinose
- Einecs 202-014-4
- 6-O-(6-Deoxy-α-L-mannopyranosyl)-D-glucose (ACI)
- Rutinose (6CI, 7CI, 8CI)
- 6-O-(6-Deoxy-a-L-mannopyranosyl)-b-D-glucopyranose
- (2R,3S,4R,5R)-2,3,4,5-tetrahydroxy-6-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyhexanal
- (2R,3S,4R,5R)-2,3,4,5-Tetrahydroxy-6-(((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)hexanal
- UNII-0C4U3505G3
- D-GLUCOSE, 6-O-(6-DEOXY-ALPHA-L-MANNOPYRANOSYL)-
- EINECS 202-014-4
- 90-74-4
- 0C4U3505G3
- (2R,3S,4R,5R)-2,3,4,5-tetrahydroxy-6-((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)hexanal
- 6-O-(6-Deoxy-alpha-L-mannopyranosyl)-D-glucose
- 6-O-alpha-L-Rhamnosyl-D-glucose
- MFCD00161473
- 6-O-a-L-Rhamnopyranosyl-D-glucose
- DTXCID501326404
- RUTINOSE [MI]
- 6-O-(6-Deoxy-I+--L-mannopyranosyl)-D-glucose
- HY-N9902
- 6-O-(6-deoxy-a-L-mannopyranosyl)-D-glucose
- E78947
- W-204038
- NS00041254
- 6-O-(alpha-L-Rhamnosyl)-D-glucose
- SCHEMBL1979198
- D-GLUCOSE, 6-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)-
- CPYCUQCIDSHOHI-IFLAJBTPSA-N
- CS-0203999
- Rutinose, >=98.0% (HPLC)
- (2R,3S,4R,5R)-2,3,4,5-TETRAHYDROXY-6-{[(2R,3R,4R,5R,6S)-3,4,5-TRIHYDROXY-6-METHYLOXAN-2-YL]OXY}HEXANAL
- DTXSID70896972
- 6-O-(6-Deoxy-I+--L-mannopyranosyl)-I2-D-glucopyranose
- +Expand
- MDL： MFCD00161473
- InChIKey： CPYCUQCIDSHOHI-IFLAJBTPSA-N
- Inchi： 1S/C12H22O10/c1-4-7(16)10(19)11(20)12(22-4)21-3-6(15)9(18)8(17)5(14)2-13/h2,4-12,14-20H,3H2,1H3/t4-,5-,6+,7-,8+,9+,10+,11+,12+/m0/s1
- SMILES： O([C@@H]1O[C@@H](C)[C@H](O)[C@@H](O)[C@H]1O)C[C@@H](O)[C@@H](O)[C@H](O)[C@@H](O)C=O

Computed Properties

Exact Mass: 326.12100
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 3
Monoisotopic Mass: 326.121297
Heavy Atom Count: 22
Complexity: 368
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -4.2
Surface Charge: 0
Topological Polar Surface Area: 169

Experimental Properties

LogP: -4.52700
PSA: 177.14000
Merck: 8305
Refractive Index: -1 ° (C=4, H2O)
Boiling Point: 384.35°C (rough estimate)
Melting Point: 190.5°C (rough estimate)
Flash Point: 315.5°C
Specific Rotation: D20 +3.2° +0.8° (c = 4 in water); D20 -10° (95% alc)
Density: 1.3611 (rough estimate)

Rutinose Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003UML-100mg	RUTINOSE	90-74-4	>90.0%	100mg	$749.00	2024-04-20
A2B Chem LLC	AB78861-100mg	RUTINOSE	90-74-4	>95.0%(HPLC)	100mg	$727.00	2024-05-20
Aaron	AR003UUX-10mg	RUTINOSE	90-74-4	90%	10mg	$135.00	2024-07-18
abcr	AB141529-100 mg	Rutinose; .	90-74-4		100 mg	€803.50	2023-07-20
Biosynth	OR07039-25 mg	Rutinose	90-74-4		25mg	$140.00
eNovation Chemicals LLC	Y1251104-10mg	RUTINOSE	90-74-4	90%	10mg	$190	2024-06-07
TRC	R701813-100mg	Rutinose	90-74-4		100mg	$133.00	2023-05-17
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	YR7542-10mg	Rutinose	90-74-4	≥98%	10mg	￥1450元	2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X73605-10mg	Rutinose	90-74-4	≥95%	10mg	¥958.0	2023-09-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R868559-5mg	Rutinose	90-74-4	≥95%	5mg	￥699.00	2022-09-28

Rutinose Synthesis

Synthetic Circuit 1

153-18-4

90-74-4

Reaction Conditions

1.1 Solvents: Water ; rt; 12 h, rt

Reference

: Syntheses of R-β-rutinosides by rutin-degrading reaction

Zhou, Le; Lu, Chao; Wang, Gai-Ling; Geng, Hui-Ling; Yang, Jian-Wu; et al, Journal of Asian Natural Products Research, 2009, 11(1), 18-23

Synthetic Circuit 2

88510-08-1

90-74-4

Reaction Conditions

1.1 Catalysts: Glucosidase, β- Solvents: Ethanol , Water ; > 2 h, 30 °C

Reference

: α-Rhamnosyl-β-glucosidase-catalyzed reactions for analysis and biotransformations of plant-based foods

Minig, Marisol; Mazzaferro, Laura S.; Erra-Balsells, Rosa; Petroselli, Gabriela; Breccia, Javier D., Journal of Agricultural and Food Chemistry, 2011, 59(20), 11238-11243

Synthetic Circuit 3

153-18-4

90-74-4

Reaction Conditions

1.1 Catalysts: Rutinosidase Solvents: Water ; 4 h, pH 5.0, 4 °C

Reference

: Immobilization of flavonol 3-O-β-heterodisaccharidase on porous glass and production of rutinose from rutin

Coniglio, Marcela; Kreis, Wolfgang, Planta Medica, 2009, 75(13), 1459-1461

Synthetic Circuit 4

3615-41-6

50-99-7

90-74-4

Reaction Conditions

1.1 Catalysts: α-L-Rhamnosidase ; pH 4, 50 °C

Reference

: Synthesis of rutinosides and rutinose by reverse hydrolysis catalyzed by fungal α-L-rhamnosidases

Martearena, Maria R.; Daz, Mirta; Ellenrieder, Guillermo, Biocatalysis and Biotransformation, 2008, 26(3), 177-185

Synthetic Circuit 5

153-18-4

90-74-4

117-39-5

Reaction Conditions

1.1 Solvents: Dimethyl sulfoxide , Water ; pH 5, 35 °C; 10 min, 100 °C; 24 h, 100 °C
1.2 Solvents: Water ; pH 3

Reference

: α-L-Rhamnosyl-β-D-glucosidase (Rutinosidase) from Aspergillus niger: Characterization and Synthetic Potential of a Novel Diglycosidase

Simcikova, Daniela; Kotik, Michael; Weignerova, Lenka; Halada, Petr; Pelantova, Helena; et al, Advanced Synthesis & Catalysis, 2015, 357(1), 107-117

Synthetic Circuit 6

153-18-4

90-74-4

117-39-5

Reaction Conditions

1.1 Solvents: Choline chloride , Oxalic acid , Water

Reference

: Efficient and green strategy based on pulsed electric field coupled with deep eutectic solvents for recovering flavonoids and preparing flavonoid aglycones from noni-processing wastes

Li, Jian; Chen, Wen; Niu, Debao; Wang, Rui; Xu, Fei-Yue; et al, Journal of Cleaner Production, 2022, 368,

Synthetic Circuit 7

123491-26-9

90-74-4

106-24-1

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol

Reference

: Unusual carbonate formation in saccharide synthesis

Baumes, Raymond L.; Bayonove, Claude L.; Cordonnier, Robert E.; Gunata, Yusuf Z.; Wylde, Renee; et al, Carbohydrate Research, 1989, 189, 331-40

Synthetic Circuit 8

10236-47-2

520-26-3

90-74-4

520-33-2

480-41-1

Reaction Conditions

1.1 Catalysts: Glucosidase, β- Solvents: Dimethyl sulfoxide , Water ; 90 min, pH 5.5, 95 °C

Reference

: Hydrolysis of Flavanone Glycosides by β-Glucosidase from Pyrococcus furiosus and Its Application to the Production of Flavanone Aglycones from Citrus Extracts

Shin, Kyung-Chul; Nam, Hyun-Koo; Oh, Deok-Kun, Journal of Agricultural and Food Chemistry, 2013, 61(47), 11532-11540

Rutinose Raw materials

Rutinose Preparation Products

Rutinose Suppliers

SHANG HAI ZHEN ZHUN Biotechnology Co., Ltd.

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(CAS:90-74-4)

MR./MRS.:JIANG KUN 1 3 8 1 6 0 0 9 1 6 1

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Shanghai SCR-Biotech Co., Ltd.

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(CAS:90-74-4)

MR./MRS.:SAI KE RUI SHENG WU

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:90-74-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:90-74-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:90-74-4)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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2. Characterization of anthocyanins in wild Lycium ruthenicum Murray by HPLC-DAD/QTOF-MS/MS

Hongli Jin,Yanfang Liu,Fan Yang,Jixia Wang,Dongmei Fu,Xiuli Zhang,Xiaojun Peng,Xinmiao Liang Anal. Methods 2015 7 4947
3. Molecular docking reveals the potential of Salvadora persica flavonoids to inhibit COVID-19 virus main protease

Asmaa I. Owis,Marwa S. El-Hawary,Dalia El Amir,Omar M. Aly,Usama Ramadan Abdelmohsen,Mohamed S. Kamel RSC Adv. 2020 10 19570
4. In vitro simulated digestion and colonic fermentation of lychee pulp phenolics and their impact on metabolic pathways based on fecal metabolomics of mice

Guitao Huang,Zhineng Wang,Guangxu Wu,Xuejiao Cao,Ruifen Zhang,Lihong Dong,Fei Huang,Mingwei Zhang,Dongxiao Su Food Funct. 2021 12 203
5. Lychee pulp phenolics fermented by mixed lactic acid bacteria strains promote the metabolism of human gut microbiota fermentation in vitro

Shuying Tang,Nan Luo,Qingzhu Zeng,Lihong Dong,Ruifen Zhang,Shan He,Anindya Nag,Fei Huang,Dongxiao Su Food Funct. 2023 14 7672
6. Comparison of the phenolic profiles and physicochemical properties of different varieties of thermally processed canned lychee pulp

Zhineng Wang,Guangxu Wu,Bin Shu,Fei Huang,Lihong Dong,Ruifen Zhang,Dongxiao Su RSC Adv. 2020 10 6743
7. Understanding the role of extracts from sea buckthorn seed residues in anti-melanogenesis properties on B16F10 melanoma cells

Jiachan Zhang,Changtao Wang,Chengtao Wang,Baoguo Sun,Cai Qi Food Funct. 2018 9 5402
8. Analytical Chemistry of Fruit BioflavonoidsA Review

Kevin Robards,Michael Antolovich Analyst 1997 122 11R
9. Structure-based lead optimization of herbal medicine rutin for inhibiting SARS-CoV-2's main protease

Tien Huynh,Haoran Wang,Binquan Luan Phys. Chem. Chem. Phys. 2020 22 25335
10. Interaction of natural flavonoid eriocitrin with β-cyclodextrin and hydroxypropyl-β-cyclodextrin: an NMR and molecular dynamics investigation

Andrea Cesari,Gloria Uccello Barretta,Karl N. Kirschner,Matteo Pappalardo,Livia Basile,Salvatore Guccione,Clizia Russotto,Maria Rosaria Lauro,Francesca Cavaliere,Federica Balzano New J. Chem. 2020 44 16431

90-74-4 (Rutinose) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:90-74-4)Rutinose

Purity:99%

Quantity:1g

Price($):1209.0